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A comprehensive guide for researchers and materials scientists on the effects of tempering

temperature on the hardness of CF53 steel, with a comparative look at the alternative alloy

steel 42CrMo4. This document provides detailed experimental data, protocols, and visual

representations to support material selection and process optimization in drug development

and scientific research applications where material hardness is a critical parameter.

This guide delves into the crucial relationship between tempering temperature and the resulting

hardness of CF53 steel, a medium-carbon steel also known by its designations 1.1213 and

AISI 1055.[1] Understanding this relationship is paramount for tailoring the mechanical

properties of components to specific application requirements. For a comprehensive

comparison, this guide also presents data for 42CrMo4 (AISI 4140), a common chromium-

molybdenum alloy steel, to highlight the differences in heat treatment response between a plain

carbon steel and an alloy steel.

Comparative Hardness Data
The hardness of both CF53 and 42CrMo4 steels is significantly influenced by the tempering

temperature applied after quenching. The following table summarizes the Rockwell C hardness

(HRC) values at various tempering temperatures, compiled from multiple sources. It is

important to note that variations in the initial quenching process and the duration of tempering

can affect the final hardness.
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Tempering Temperature
(°C)

CF53 (AISI 1055) Hardness
(HRC)

42CrMo4 (AISI 4140)
Hardness (HRC)

As-Quenched 57 - 62[2][3] ~55[4]

200 ~68 (for 0.53% C Steel)[5][6] ~50-55[4]

316 -
~49 (converted from 225 ksi

tensile strength)[7]

400 38 (for 0.53% C Steel)[6] ~46

470 - 41 - 45[8]

480 - 35 - 45[8]

538 -
~40 (converted from 130 ksi

tensile strength)[7]

540-680 - 28 - 35[4][9]

550-660 General tempering range[3] -

600
Minimum hardness

observed[5]
~32

Experimental Protocols
The data presented in this guide is based on established metallurgical testing procedures. The

following sections detail the typical experimental protocols for determining the hardness of

CF53 and 42CrMo4 steels after tempering.

Heat Treatment Protocol
Sample Preparation: Steel samples are machined to a standard size and shape suitable for

hardness testing.

Austenitizing:

CF53 (AISI 1055): Samples are heated to a temperature range of 810-845°C and held at

this temperature to ensure complete transformation to austenite.[2][3]
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42CrMo4 (AISI 4140): Samples are heated to a temperature range of 840-880°C and held

for a sufficient time to achieve a uniform austenitic structure.[9][10] One specific study

protocol involved austenitizing at 870°C for 120 minutes.[11]

Quenching: Immediately after austenitizing, the samples are rapidly cooled to transform the

austenite into martensite, a very hard and brittle phase.

CF53 (AISI 1055): Quenching is typically performed in water or oil.[2][3]

42CrMo4 (AISI 4140): Oil quenching is commonly used for this steel.[9][11]

Tempering: The quenched samples are then reheated to a specific temperature below the

critical point and held for a set duration to reduce brittleness and achieve the desired

hardness.

CF53 (AISI 1055): The typical tempering range is 550-660°C.[3] In one experimental

setup, tempering was carried out at 200°C, 400°C, and 600°C for 1 hour each.[6]

42CrMo4 (AISI 4140): The tempering range is broad, from approximately 205°C to 680°C,

depending on the desired combination of strength and toughness.[7][9] A specific protocol

involved tempering at various temperatures between 480°C and 570°C for 120 minutes.

[11]

Cooling: After tempering, the samples are typically air-cooled to room temperature.

Hardness Testing Protocol
Surface Preparation: The surface of the heat-treated samples is ground and polished to

ensure it is smooth, flat, and free from any scale or decarburization, which could affect the

accuracy of the hardness measurement.

Hardness Measurement: The Rockwell C (HRC) hardness test is commonly used for these

types of steels. The test involves applying a specific load to a diamond indenter on the

prepared surface of the sample. The depth of the indentation is then measured and

converted to a hardness value. Multiple indentations are typically made on each sample to

ensure the reliability of the results, and the average value is reported. The procedure

generally follows the guidelines of standard testing methods such as ASTM E18.
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Visualizing the Process and Relationships
To better illustrate the experimental workflow and the fundamental relationship between

tempering temperature and hardness, the following diagrams are provided.

Sample Preparation Heat Treatment Hardness Testing Output

Machine Steel Samples Austenitizing
(810-880°C)

Heat Quenching
(Water/Oil)

Rapid Cool Tempering
(200-680°C)

Reheat Air CoolingCool Surface Preparation
(Grinding & Polishing)

Rockwell C
Hardness Test Hardness Data (HRC)

Click to download full resolution via product page

Caption: Experimental workflow for determining the effect of tempering temperature on steel

hardness.
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Caption: The relationship between increasing tempering temperature and its effect on steel

hardness.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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